N-(4-chlorophenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C26H23ClN4O3/c1-34-23-4-2-3-19(13-23)14-25(32)29-21-9-5-18(6-10-21)15-31-16-24(28-17-31)26(33)30-22-11-7-20(27)8-12-22/h2-13,16-17H,14-15H2,1H3,(H,29,32)(H,30,33)
• InChI Key: KSYJJSLGIHKAET-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C26H23ClN4O3
• Molecular Weight: 474.9 g/mol

Description

N-(4-chlorophenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23ClN4O3 and its molecular weight is 474.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study highlighted the synthesis and anticonvulsant activity of omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives, focusing on compounds with substituents such as methoxyl, methyl, nitro, and chloro on the N-phenyl ring. The anticonvulsant activity was evaluated against seizures induced by maximal electroshock, identifying the most active compounds in the series (Aktürk et al., 2002).
• Another study described the synthesis, characterization, and docking studies of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, highlighting their potential as antimicrobial agents. The compounds were evaluated for their biological activity and molecular docking studies were reported (Talupur et al., 2021).

Biological Activity Evaluation

• Research on 4-(4,5-diphenyl-1H-imidazole-2-yl)-2-methoxyphenyl-N-substituted aminoacetate derivatives explored their synthesis steps and in-vitro antibacterial activity against organisms like S. aureus and E.coli, as well as in-vitro antifungal activity against C. albicans. The study detailed the significant antimicrobial activity of specific compounds (Khanage et al., 2020).
• Another significant study focused on the design-based synthesis and molecular docking analysis of an anti-inflammatory drug derived from an indole acetamide derivative. It included comprehensive characterization, geometry optimization, and interaction energy studies to validate its anti-inflammatory properties through in silico modeling (Al-Ostoot et al., 2020).